Cas no 25493-15-6 (1-Iodopropane-2,2-d2)

1-Iodopropane-2,2-d2 is a deuterated organic compound in which two hydrogen atoms at the 2-position of 1-iodopropane are replaced by deuterium. This isotopic labeling enhances its utility in mechanistic studies, kinetic isotope effect (KIE) investigations, and NMR spectroscopy applications. The presence of deuterium reduces signal interference in proton NMR, improving spectral clarity for structural analysis. Its high isotopic purity ensures reliable results in tracer experiments and reaction pathway elucidation. The compound is particularly valuable in pharmaceutical and agrochemical research, where precise tracking of molecular behavior is critical. Careful handling is advised due to its light-sensitive and moisture-sensitive nature.
1-Iodopropane-2,2-d2 structure
1-Iodopropane-2,2-d2 structure
Product Name:1-Iodopropane-2,2-d2
CAS No:25493-15-6
MF:C3H7I
MW:172.00447678566
CID:241928
PubChem ID:12208639
Update Time:2025-06-07

1-Iodopropane-2,2-d2 Chemical and Physical Properties

Names and Identifiers

    • Propane-2,2-d2, 1-iodo-(8CI,9CI)
    • 1-Iod-2,2-dideutero-propan
    • 2,2'-Chlormethoxybenzanilid
    • 2,2-d(2)-Butyrylchlorid
    • 2,2-d2-1-Iodopropane
    • 2,2-dideuterio-1-iodo-propane
    • 2,2-dideuterio-butyryl chloride
    • AC1L85HV
    • CBDivE_012869
    • CCG-48822
    • CHEMBL2204925
    • HMS566B14
    • Maybridge1_008660
    • NSC404943
    • Propyljodid-2,2-d2
    • STK324839
    • 25493-15-6
    • D98693
    • 1-IODOPROPANE-2,2-D2
    • 2,2-dideuterio-1-iodopropane
    • 1-Iodopropane-2,2-d2
    • Inchi: 1S/C3H7I/c1-2-3-4/h2-3H2,1H3/i2D2
    • InChI Key: PVWOIHVRPOBWPI-CBTSVUPCSA-N
    • SMILES: ICC([2H])([2H])C

Computed Properties

  • Exact Mass: 171.972
  • Monoisotopic Mass: 171.972
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 1
  • Complexity: 7.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 2.6

1-Iodopropane-2,2-d2 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I718799-10mg
1-Iodopropane-2,2-d2
25493-15-6
10mg
$ 64.00 2023-09-07
TRC
I718799-50mg
1-Iodopropane-2,2-d2
25493-15-6
50mg
$87.00 2023-05-18
TRC
I718799-100mg
1-Iodopropane-2,2-d2
25493-15-6
100mg
$115.00 2023-05-18
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